Cas no 569660-89-5 ((S)-tert-Butyl 3-bromopyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 3-bromopyrrolidine-1-carboxylate
• CAS No: 569660-89-5
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• MDL: MFCD17214728
• CID: 822033
• PubChem ID: 34179480
• Update Time: 2025-04-19

(S)-tert-Butyl 3-bromopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-bromopyrrolidine-1-carboxylate
• (S)-(+)-1-Boc-3-bromopyrrolidine
• (S)-3-Bromo-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester, (3S)-
• AS-47290
• DTXSID40653094
• tert-Butyl (3S)-3-bromopyrrolidine-1-carboxylate
• 1-Boc-(S)-3-bromopyrrolidine
• 569660-89-5
• F13112
• EN300-1663561
• (S)-tert-Butyl3-bromopyrrolidine-1-carboxylate
• DA-17304
• MFCD17214728
• SCHEMBL4343895
• QJTKPXFJOXKUEY-ZETCQYMHSA-N
• AKOS015906886

• MDL： MFCD17214728
• Inchi： 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： QJTKPXFJOXKUEY-ZETCQYMHSA-N
• SMILES： Br[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 249.03648
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 278 ºC
• Flash Point: 122 ºC
• PSA: 29.54

(S)-tert-Butyl 3-bromopyrrolidine-1-carboxylate Security Information

• HazardClass：9